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Compound of Interest

Compound Name: ICMA

Cat. No.: B575778

While a universally recognized set of disposal procedures under the specific acronym "ICMA"
is not readily available in public documentation, this guide synthesizes best practices from
leading environmental health and safety organizations and academic institutions. It provides
researchers, scientists, and drug development professionals with essential, immediate safety
and logistical information for the proper disposal of chemical waste in a laboratory setting.

Proper management of chemical waste is a critical aspect of laboratory safety and
environmental responsibility. Adherence to established protocols minimizes risks to personnel,
prevents environmental contamination, and ensures regulatory compliance. This document
outlines the procedural, step-by-step guidance for the safe handling and disposal of hazardous
chemical waste.

Waste Identification and Characterization

The first step in proper chemical disposal is determining whether a waste is hazardous. A waste
is generally considered hazardous if it is specifically listed by regulatory bodies or if it exhibits
one or more of the following characteristics: ignitability, corrosivity, reactivity, or toxicity.[1][2]

« Ignitability: Liquids with a flash point less than 140°F (60°C), flammable solids, and oxidizers.
Examples include ethanol, acetone, and sodium nitrate.[1][2]
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o Corrosivity: Aqueous solutions with a pH less than or equal to 2 or greater than or equal to
12.5. Examples include hydrochloric acid and sodium hydroxide.[2]

o Reactivity: Substances that are unstable, can react violently with water, or can generate toxic
gases. Examples include sodium metal and potassium cyanide.[2]

 Toxicity: Wastes that are harmful or fatal when ingested or absorbed. This includes
chemicals containing heavy metals and certain organic compounds.[1][2]

Waste Segregation and Container Management

Proper segregation of incompatible chemicals is paramount to prevent dangerous reactions.[3]
[4] Chemical waste must be collected in appropriate, clearly labeled containers.

Table 1. Chemical Waste Container Requirements
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Waste Type

Container Specifications

Labeling Requirements

Liquid Waste (General)

Chemically compatible, leak-
proof container with a secure
screw cap.[3][5] Leave at least
one inch of headroom for

expansion.[3]

"Hazardous Waste," full
chemical name(s) and
percentages, primary
hazard(s) (e.g., "Flammable,"
"Corrosive"), and the date

waste was first added.[3][6]

Separate container from non-

Halogenated Solvents As above.
halogenated solvents.[7]
Separate container from

Non-Halogenated Solvents As above.
halogenated solvents.[7]
Store separately in compatible

Acids and Bases containers (e.g., no acids in As above.

steel containers).[3]

Solid Waste (Contaminated
Debris)

Lined, puncture-resistant
container (e.g., a pail with a

clear plastic bag).[8]

"Hazardous Waste,"
description of contaminants,

and date.

Sharps (Contaminated)

Designated, puncture-
resistant, and leak-proof

sharps container.[6][8]

"Hazardous Waste," "Sharps,"
and description of chemical

contamination.

Acutely Toxic Waste (P-list)

Must be collected separately.

[1](2]

As above, with specific
emphasis on the acute toxicity

hazard.

On-Site Accumulation and Storage

Hazardous waste must be stored in a designated Satellite Accumulation Area (SAA) at or near

the point of generation.[1][2][3] The SAA must be under the control of the laboratory personnel.

Table 2: Satellite Accumulation Area (SAA) Storage Limits
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Waste Category Maximum Volume Time Limit

Up to one year for partially

filled containers, or within 3

Hazardous Waste (Total) 55 gallons )
days of the container
becoming full.[1][2][3]

) i 1 quart of liquid or 1 kilogram
Acutely Toxic Waste (P-list) As above.[2]

of solid

Step-by-Step Disposal and Removal Procedures

Container Selection: Choose a container that is compatible with the chemical waste being
collected.[3][7]

Labeling: Affix a "Hazardous Waste" label to the container before adding any waste.[3] Fill in
the chemical constituents as they are added.

Accumulation: Place the labeled container in the designated Satellite Accumulation Area
(SAA).[1] Keep the container closed except when adding waste.[1][9]

Segregation: Ensure incompatible waste streams are stored separately within the SAA,
using secondary containment (such as trays) for liquids.[3][9]

Full Container: Once a container is full, complete the "date filled" portion of the label.

Request Pickup: Contact your institution's Environmental Health and Safety (EHS)
department or a licensed hazardous waste disposal company to arrange for pickup.[1][6] Do
not dispose of hazardous waste down the drain or in the regular trash.[6][9]

Record Keeping: Maintain records of waste disposal as required by your institution and
regulatory agencies.

Chemical Waste Disposal Workflow
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Chemical Waste Disposal Workflow
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Caption: A workflow diagram illustrating the key decision points and steps in the proper

disposal of laboratory chemical waste.

Empty Container Disposal

Empty chemical containers must also be managed properly.

Thoroughly empty the container.[9]

For most chemicals, the container must be triple-rinsed with a suitable solvent. The first
rinsate must be collected and treated as hazardous waste.[9]

For containers that held acutely toxic (P-list) chemicals, the container itself must be
managed as hazardous waste.[1]

Deface or remove all labels from the rinsed container.[1][9]

Dispose of the clean, empty container in the appropriate receptacle for glass or plastic
waste.[1]

Spill Response

In the event of a chemical spill, immediate and appropriate action is necessary.

Alert Personnel: Notify others in the immediate area.

Evacuate: If the spill is large, volatile, or highly toxic, evacuate the area and contact your
institution's emergency response team.

Consult SDS: Refer to the Safety Data Sheet (SDS) for the spilled chemical for specific
cleanup procedures.

Use Spill Kit: For minor spills, use the appropriate spill kit materials to absorb and contain the
chemical.

Collect Waste: All materials used to clean up the spill must be collected and disposed of as
hazardous waste.[9]
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By adhering to these procedures, laboratory professionals can ensure a safe working
environment, protect the environment, and maintain compliance with all relevant regulations.
Always consult your institution's specific Chemical Hygiene Plan and EHS guidelines for
detailed requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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